5-(Hydroxymethyl)imidazolidine-2,4-dione

• IUPAC Name: 5-(hydroxymethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C4H6N2O3/c7-1-2-3(8)6-4(9)5-2/h2,7H,1H2,(H2,5,6,8,9)
• InChI Key: CBRIRBXLTFAPOM-UHFFFAOYSA-N
• Canonical SMILES: C(C1C(=O)NC(=O)N1)O
• Molecular Formula: C4H6N2O3
• DSSTOX Substance ID: DTXSID00325604
• Molecular Weight: 130.10 g/mol
• CAS RN: 58942-08-8, 67337-74-0

Description

5-(Hydroxymethyl)imidazolidine-2,4-dione is a compound with the molecular formula C4H6N2O3. It is an organic compound that belongs to a class of compounds known as imidazolidine-2,4-diones.

Synthesis Analysis

Imidazolidine-2,4-dione derivatives have been synthesized and assayed for their inhibitory activities. A series of novel imidazolidine-2,4-dione derivatives were designed, synthesized, and assayed for their PTP1B inhibitory activities. These compounds exhibited potent activities with IC50 values at 0.57-172 μM.

Molecular Structure Analysis

The molecular structure of 5-(Hydroxymethyl)imidazolidine-2,4-dione has been analyzed in several studies. The imidazolidine ring slightly deviates from planarity.

Chemical Reactions Analysis

Imidazolidine-2,4-dione compounds have been found to exhibit a wide range of pharmacological activities. They are used in the cosmetics industry and found in products like shampoos, hair conditioners, and skin care products.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-(Hydroxymethyl)imidazolidine-2,4-dione have been analyzed in several studies. The compound has a molecular weight of 130.10 g/mol.

Scientific Research Applications

• Anti-cancer Properties : Imidazolidine derivatives, including those similar to 5-(Hydroxymethyl)imidazolidine-2,4-dione, have been found to possess anti-cancer properties. Their DNA-binding affinity is comparable to or greater than many clinically used anticancer drugs. This makes them potential candidates for developing new anti-cancer drugs (Shah et al., 2013).

• Synthesis of Novel Compounds : It serves as a precursor in the synthesis of various novel compounds, such as 1,3-Diaryl-5-(hydroxyimino)imidazolidine-2,4-diones, which have unique structural and chemical properties (Shimizu et al., 1986).

• Anti-arrhythmic Activity : Some derivatives of imidazolidine-2,4-dione exhibit anti-arrhythmic properties, potentially useful in treating heart rhythm disorders. Their effectiveness aligns with the Vaughan Williams classification of anti-arrhythmic drugs (Pękala et al., 2005).

• Electrochemical Studies : The electrochemical behavior of certain imidazolidine derivatives, closely related to 5-(Hydroxymethyl)imidazolidine-2,4-dione, has been examined. Such studies contribute to understanding the biochemical actions of these compounds and their potential applications in sensors or other electrochemical devices (Nosheen et al., 2012).

• Serotonin Transporter Affinity : Certain imidazolidine-2,4-dione derivatives have been found to exhibit affinity for serotonin transporters, suggesting potential applications in treating depression and anxiety disorders (Czopek et al., 2013).

• Antidepressant Activity : Specific derivatives of imidazolidine-2,4-dione have shown potential antidepressant activity, offering an alternative mechanism of action compared to traditional antidepressants (Wessels et al., 1980).

• Anti-HIV Properties : Novel derivatives of imidazolidin-2,4-dione have demonstrated significant anti-HIV activities, highlighting their potential as therapeutic agents against HIV (Ibrahim et al., 2020).

• Pharmacological Evaluation and Docking Study : The pharmacological properties of various imidazolidine-2,4-dione derivatives were evaluated, including their binding with androgen receptors. This could lead to the development of new drugs for treating hormonal imbalances or related disorders (Jawhar et al., 2018).

• Glycolurils and Analogues Synthesis : Glycolurils, including analogues of 5-(Hydroxymethyl)imidazolidine-2,4-dione, find applications in pharmacology, explosives, and supramolecular chemistry (Kravchenko et al., 2018).

• Structural Analysis and Pharmaceutical Intermediates : The synthesis and structural analysis of imidazolidine derivatives serve as a basis for creating pharmaceutical intermediates, highlighting their importance in drug design and synthesis (Aydin et al., 2013).

• Green Chemistry Applications : Imidazolidine derivatives are used in green chemistry applications, such as the synthesis of novel compounds through eco-friendly processes (Esam et al., 2020).